Cas no 1158680-96-6 (1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone)

• Product Name: 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone
• CAS No: 1158680-96-6
• MF: C₁₅H₁₉BN₂O₃
• MW: 286.133963823318
• CID: 2111136
• PubChem ID: 68753107
• Update Time: 2025-05-20

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• -[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl]Ethanone
• 1-[4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)indazol-1-yl]ethanone
• 1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone
• 1-[4-(Tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-indazol-1-yl]ethan-1-one
• IKMLBOVAHLJSKT-UHFFFAOYSA-N
• 1158680-96-6
• BS-30159
• CHEMBL3236911
• SCHEMBL3707195
• G63875
• CS-0176875
• 1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indazol-1-yl]ethanone
• DA-31776
• 1-Acetyl-1H-indazole-4-boronic Acid Pinacol Ester
• 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone

• Inchi： 1S/C15H19BN2O3/c1-10(19)18-13-8-6-7-12(11(13)9-17-18)16-20-14(2,3)15(4,5)21-16/h6-9H,1-5H3
• InChI Key： IKMLBOVAHLJSKT-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC3=C2C=NN3C(C)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 286.1488726g/mol
• Monoisotopic Mass: 286.1488726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone

Introduction to 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone (CAS No. 1158680-96-6)

1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone, also known by its CAS number 1158680-96-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is a boronic ester derivative of indazole and has been extensively studied for its potential applications in various therapeutic areas. The unique structural features of this compound make it an attractive candidate for the development of novel drugs and therapeutic agents.

The chemical structure of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone consists of an indazole ring system linked to a boronic ester moiety. The indazole ring is a heterocyclic aromatic compound with a nitrogen atom at the 1-position and a nitrogen-hydrogen group at the 3-position. The boronic ester group, specifically the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (pinacolborane) moiety, is known for its stability and reactivity in various chemical reactions. This combination of structural elements provides the compound with unique chemical properties that are highly valuable in medicinal chemistry.

In recent years, 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone has been explored for its potential as a building block in the synthesis of bioactive molecules. The boronic ester functionality allows for efficient coupling reactions with other organic molecules through Suzuki-Miyaura cross-coupling reactions. This reaction is widely used in the synthesis of complex organic molecules and has been instrumental in the development of numerous pharmaceuticals.

The biological activity of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone has been studied in various contexts. Research has shown that this compound exhibits promising activity against several biological targets. For instance, it has been reported to have potent inhibitory effects on specific enzymes involved in disease pathways. Additionally, studies have demonstrated that this compound can modulate cellular signaling pathways and exhibit anti-inflammatory properties.

In the realm of cancer research, 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone has shown potential as an anticancer agent. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. This makes it a promising candidate for further investigation as a potential therapeutic agent in oncology.

Beyond its direct biological activity, 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone also serves as a valuable intermediate in the synthesis of more complex molecules. Its reactivity and stability make it an ideal starting material for the preparation of derivatives with enhanced biological properties. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening efforts aimed at identifying new lead compounds for drug development.

The synthesis of 1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazol-1-yl)ethanone typically involves multi-step processes that leverage modern synthetic techniques. One common approach involves the reaction of 4-bromoindazole with pinacolborane followed by subsequent functionalization steps to introduce the acetyl group. The efficiency and scalability of these synthetic routes have been optimized to meet the demands of both academic research and industrial applications.

In conclusion, 1-(4-(4,4，5，5-Tetramethyl - 1，3，2 - dioxaborolan - 2 - yl) - 1H - indazol - 1 - yl)ethanone (CAS No. 1158680 - 96 - 6) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and versatile reactivity make it an invaluable tool for researchers aiming to develop novel therapeutic agents. As ongoing research continues to uncover new applications and properties of this compound, 1 -( 4 -( 4，4，5，5 - tetramethyl - 1，3，2 - dioxaborolan - 2 - yl) - 1H - indazol - yl)ethanone is poised to play a crucial role in advancing our understanding and treatment of various diseases.